4-{[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]methyl}benzonitrile

• IUPAC Name: 4-[(4-methyl-2-oxochromen-7-yl)oxymethyl]benzonitrile
• InChI: InChI=1S/C18H13NO3/c1-12-8-18(20)22-17-9-15(6-7-16(12)17)21-11-14-4-2-13(10-19)3-5-14/h2-9H,11H2,1H3
• InChI Key: AJTUOXGKSZLOON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OCC3=CC=C(C=C3)C#N
• Molecular Formula: C18H13NO3
• Molecular Weight: 291.3 g/mol

Description

4-{[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]methyl}benzonitrile is a useful research compound. Its molecular formula is C18H13NO3 and its molecular weight is 291.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 291.08954328 g/mol and the complexity rating of the compound is 496. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

A study conducted by Al-Rifai et al. (2011) focused on the synthesis of new coumarin derivatives, including 4-{[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]methyl}benzonitrile. These compounds exhibited significant antimicrobial activity against various bacterial strains, indicating their potential as potent antimicrobial agents (Al-Rifai et al., 2011).

Antioxidant Properties

Stanchev et al. (2009) investigated the antioxidant properties of 4-hydroxycoumarin derivatives, which include compounds related to this compound. Their findings indicated that these compounds exhibit effective antioxidant activity, particularly in a hypochlorous system (Stanchev et al., 2009).

Synthesis and Biological Applications

The synthesis of novel triazole derivatives based on 4-methyl-chromene-2-one, as investigated by Mottaghinejad and Alibakhshi (2018), explores the biological applications of such compounds. Their research highlights the diverse biological applications of these systems, which include derivatives of this compound (Mottaghinejad & Alibakhshi, 2018).

Crystal Structure and Analysis

Manolov, Morgenstern, and Hegetschweiler (2012) conducted a study on the crystal structure of ethyl 2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate, which is closely related to this compound. Their analysis provides insights into the molecular configuration and intermolecular interactions of such compounds (Manolov et al., 2012).

Antimicrobial and Anticancer Activities

Research conducted by Shi et al. (2020) on the synthesis and anticancer activity of novel coumarin derivatives, including those related to this compound, revealed that these compounds exhibit significant inhibitory activity against various tumor cells, suggesting their potential in anticancer therapies (Shi et al., 2020).

Mechanism of Action

Target of Action

Coumarin derivatives, which this compound is a part of, are known to exhibit a wide range of biological activities, including anti-inflammatory, anticoagulant, antibacterial, and antifungal effects .

Mode of Action

Coumarin derivatives are known to interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Coumarin derivatives are known to interact with a variety of biochemical pathways, leading to downstream effects .

Result of Action

Coumarin derivatives are known to have significant inhibitory activity against the growth of certain bacterial strains .